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Chemical Identification & Characterization

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: 4-acetoxy EPT

CAS No.: 2750249-90-0

Cat. No.: S11217290

The table below summarizes the basic chemical information for 4-AcO-EPT, which is essential for its

identification in analytical workflows.

Property Description

IUPAC Name 3-(2-(ethyl(propyl)amino)ethyl)-1H-indol-4-yl acetate [1] [2]

Other Names 4-Acetoxy-N-ethyl-N-propyltryptamine [2]

Chemical Formula C17H24N202 [2]

Molecular Weight 288.39 g/mol [2]

Common Salt Form 4-AcO-EPT Fumarate (often a fumarate salt-fumaric acid adduct) [3]

A key point for researchers is that 4-AcO-EPT fumarate has been characterized as a fumarate salt that is
also a fumaric acid adduct [3]. Previous research may have mischaracterized it as a simple hydrofumarate,

an error that can compromise all downstream analytical data [3].

Suggested Troubleshooting and Research Directions

In the absence of direct literature on sensitivity improvement, your technical guides could focus on the

following areas:

© 2026 Smolecule. All rights reserved. 1/4 Tech Support


https://www.smolecule.com/products/s11217290?utm_src=pdf-body
https://www.smolecule.com/products/s11217290?utm_src=pdf-interest
https://pubchem.ncbi.nlm.nih.gov/compound/4-AcO-EPT
https://longflourishrcs.com/product/4-aco-ept-fumarate/
https://longflourishrcs.com/product/4-aco-ept-fumarate/
https://longflourishrcs.com/product/4-aco-ept-fumarate/
https://longflourishrcs.com/product/4-aco-ept-fumarate/
https://caam.tech/caamtech-crystallography-collaboration-clarifies-chemical-characterization-confusion/
https://caam.tech/caamtech-crystallography-collaboration-clarifies-chemical-characterization-confusion/
https://caam.tech/caamtech-crystallography-collaboration-clarifies-chemical-characterization-confusion/
https://www.smolecule.com/products/s11217290?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Root Cause Analysis & Performance Maximization

S m O | e C U | e Specifications & Pricing

e Emphasize Accurate Characterization: The foundational step for any method development is to
ensure the compound is correctly identified. The crystal structure of 4-AcO-EPT fumarate fumaric acid
has been published and can be used as a reference for verifying your standard materials [3].

¢ Consult General Best Practices: Without specific protocols for 4-AcO-EPT, you will need to rely on
and adapt general analytical method development principles for tryptamines. This includes optimizing
parameters for techniques like Liquid Chromatography-Mass Spectrometry (LC-MS) or Gas
Chromatography-Mass Spectrometry (GC-MS).

¢ Investigate Related Compounds: Given the lack of direct data on 4-AcO-EPT, reviewing
methodologies for its better-known analog, 4-AcO-DMT, may provide a useful starting point for your
experimental designs [4] [5].

Experimental Workflow for Characterization

The following diagram outlines a logical workflow for establishing a reliable analytical method, starting with

the crucial verification of the compound's structure:

Guiding Principle:
[Start: Acquire 4-AcO-EPT Sample] Accurate chemical characterization
is foundational to all downstream data.

Verify Salt Form Purity

Develop/Validate Analytical Method

Apply Optimized Method
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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